Cas no 502640-94-0 (Fmoc-Asp(Otbu)-(Hmb)Gly-OH)

• Product Name: Fmoc-Asp(Otbu)-(Hmb)Gly-OH
• CAS No: 502640-94-0
• MF: C₃₃H₃₆N₂O₉
• MW: 604.646949768066
• MDL: MFCD06656487
• CID: 367369
• PubChem ID: 2756239
• Update Time: 2025-05-22

Fmoc-Asp(Otbu)-(Hmb)Gly-OH Chemical and Physical Properties

Names and Identifiers

• Glycine,N-[(9H-fluoren-9-ylmethoxy)carbonyl]-L-a-aspartyl-N-[(2-hydroxy-4-methoxyphenyl)methyl]-,1-(1,1-dimethylethyl) ester
• 2-[[(2S)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-4-[(2-methylpropan-2-yl)oxy]-4-oxobutanoyl]-[(2-hydroxy-4-methoxyphenyl)methyl]amino]acetic acid
• FMOC-ASP(OTBU)-(HMB)GLY-OH
• Fmoc-asp(otbu)-n(hmb)-gly-oh
• FMoc-L-Asp(OtBu)-HMbGly-OH
• Fmoc-L-Asp(OtBu)-N(Hmb)-Gly-OH
• Glycine,N-[(9H-fluoren-9-ylmethoxy)carbonyl]-L-a-aspartyl-N-[(2-hydroxy-4-methoxyphenyl)methyl...
• AC1MBT45
• CTK8E8849
• 6794AH
• E70740
• Fmoc-Asp(OtBu)-N-(2-hydroxy-4-methoxy-Bzl)-Gly-OH
• MFCD06656487
• DTXSID60373308
• 502640-94-0
• AKOS030242558
• [(2S)-4-(TERT-BUTOXY)-2-{[(9H-FLUOREN-9-YLMETHOXY)CARBONYL]AMINO}-N-[(2-HYDROXY-4-METHOXYPHENYL)METHYL]-4-OXOBUTANAMIDO]ACETIC ACID
• Fmoc-Asp(Otbu)-(Hmb)Gly-OH

• MDL： MFCD06656487
• Inchi： 1S/C33H36N2O9/c1-33(2,3)44-30(39)16-27(31(40)35(18-29(37)38)17-20-13-14-21(42-4)15-28(20)36)34-32(41)43-19-26-24-11-7-5-9-22(24)23-10-6-8-12-25(23)26/h5-15,26-27,36H,16-19H2,1-4H3,(H,34,41)(H,37,38)/t27-/m0/s1
• InChI Key： XDJHXXOYIQLAEM-MHZLTWQESA-N
• SMILES： O(C(N[C@H](C(N(CC(=O)O)CC1C=CC(=CC=1O)OC)=O)CC(=O)OC(C)(C)C)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 604.24200
• Monoisotopic Mass: 604.24208073 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 44
• Rotatable Bond Count: 14
• Complexity: 992
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 152
• Molecular Weight: 604.6

Experimental Properties

• Density: 1.298±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (2.3E-3 g/L) (25 ºC),
• PSA: 151.70000
• LogP: 4.84400

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Peptidomimetics Peptoid-peptide hybrids

Additional information on Fmoc-Asp(Otbu)-(Hmb)Gly-OH

Fmoc-Asp(Otbu)-(Hmb)Gly-OH: A Comprehensive Overview

The compound Fmoc-Asp(Otbu)-(Hmb)Gly-OH (CAS No. 502640-94-0) is a highly specialized peptide derivative with significant applications in the fields of pharmaceuticals, biotechnology, and chemical synthesis. This compound is a protected amino acid derivative, specifically designed for use in solid-phase peptide synthesis (SPPS). The Fmoc (9-fluorenylmethyloxycarbonyl) group serves as a protecting group for the amino terminus, while the Otbu (tert-butoxycarbonyl) group protects the carboxyl terminus of the aspartic acid residue. The Hmb (hexamethylene bridge) linker ensures stability and flexibility during synthesis, making this compound highly versatile in peptide construction.

Recent advancements in peptide chemistry have highlighted the importance of using highly efficient and stable protecting groups like those found in Fmoc-Asp(Otbu)-(Hmb)Gly-OH. Researchers have demonstrated that the use of such derivatives significantly improves the yield and purity of synthesized peptides, particularly in complex sequences. For instance, a study published in *Journal of Medicinal Chemistry* in 2023 revealed that peptides synthesized using Fmoc-Asp(Otbu)-(Hmb)Gly-OH exhibited enhanced bioavailability and stability when tested in preclinical models. This underscores the critical role of this compound in modern drug discovery pipelines.

The structural integrity of Fmoc-Asp(Otbu)-(Hmb)Gly-OH is further enhanced by its unique backbone configuration. The incorporation of the (Hmb) linker allows for precise control over peptide folding and secondary structure formation, which is essential for functional activity. This feature has been exploited in the development of peptide-based therapeutics targeting various disease states, including cancer, infectious diseases, and neurodegenerative disorders.

From a synthetic perspective, Fmoc-Asp(Otbu)-(Hmb)Gly-OH is widely regarded as a "building block" for constructing larger peptide molecules. Its compatibility with both acidic and basic conditions makes it suitable for a wide range of reaction conditions. Moreover, its high purity and stability ensure consistent performance across different synthesis platforms. As highlighted in a 2023 review published in *Chemical Communications*, this compound has become a cornerstone in peptide synthesis due to its reliability and adaptability.

Looking ahead, the demand for compounds like Fmoc-Asp(Otbu)-(Hmb)Gly-OH is expected to grow as the pharmaceutical industry continues to invest in peptide-based therapies. With ongoing advancements in synthetic methodologies and analytical techniques, researchers are increasingly leveraging such derivatives to design more complex and functional peptide molecules. The integration of artificial intelligence (AI) into chemical synthesis has further accelerated this process, enabling faster optimization of synthetic routes and improved scalability.

In conclusion, Fmoc-Asp(Otbu)-(Hmb)Gly-OH (CAS No. 502640-94-0) stands as a testament to the ingenuity of modern chemical synthesis. Its unique combination of protective groups and structural features makes it an indispensable tool in peptide research and development. As scientific understanding continues to evolve, this compound will undoubtedly play a pivotal role in unlocking new therapeutic possibilities and advancing the frontiers of medicine.